Cas no 2138122-16-2 (tert-butyl 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate)

• Product Name: tert-butyl 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• CAS No: 2138122-16-2
• MF: C₁₂H₁₈IN₃O₂
• MW: 363.19469499588
• CID: 4640722
• PubChem ID: 132354122
• Update Time: 2024-11-06

tert-butyl 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-iodo-2-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate
• tert-butyl 3-iodo-2-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• tert-Butyl3-iodo-2-methyl-6,7-dihydropyrazolo[1,5-a]pyrazine-5(4H)-carboxylate
• 2138122-16-2
• Tert-butyl 3-iodo-2-methyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-5-carboxylate
• F88596
• EN300-781181

• Inchi： 1S/C12H18IN3O2/c1-8-10(13)9-7-15(5-6-16(9)14-8)11(17)18-12(2,3)4/h5-7H2,1-4H3
• InChI Key： YJVHPCIZIYHKDB-UHFFFAOYSA-N
• SMILES： C12=C(I)C(C)=NN1CCN(C(OC(C)(C)C)=O)C2

Computed Properties

• Exact Mass: 363.04437g/mol
• Monoisotopic Mass: 363.04437g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 47.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl iodides